Cas no 1610358-59-2 ((-)-Enitociclib)

• Product Name: (-)-Enitociclib
• CAS No: 1610358-59-2
• MF: C₁₉H₁₈F₂N₄O₂S
• MW: 404.433629512787
• CID: 4608946
• PubChem ID: 74767009
• Update Time: 2025-05-20

(-)-Enitociclib Chemical and Physical Properties

Names and Identifiers

• (-)-BAY-1251152
• (-)-Enitociclib
• (+/-)-BAY-1251152
• G60985
• (-)-5-Fluoro-4-(4-fluoro-2-methoxyphenyl)-N-[4-[(S-methylsulfonimidoyl)methyl]-2-pyridinyl]-2-pyridinamine
• 5-Fluoro-4-(4-fluoro-2-methoxyphenyl)-N-(4-(S-methylsulfonimidoylmethyl)pyridin-2-yl)pyridin-2-amine
• HY-103019E
• ((2-((5-Fluoro-4-(4-fluoro-2-methoxyphenyl)pyridin-2-yl)amino)pyridin-4-yl)methyl)(imino)(methyl)-l6-sulfanone
• DTXSID701110196
• CS-0028326
• BCP33292
• (+)-5-Fluoro-4-(4-fluoro-2-methoxyphenyl)-N-[4-[(S-methylsulfonimidoyl)methyl]pyridin-2-yl]pyridin-2-amine
• NSC-802450
• (+/-)-BAY-1251152?
• (S)-((2-((5-Fluoro-4-(4-fluoro-2-methoxyphenyl)pyridin-2-yl)amino)pyridin-4-yl)methyl)(imino)(methyl)-l6-sulfanone
• DL-Enitociclib
• 5-fluoro-4-(4-fluoro-2-methoxyphenyl)-N-[4-[(methylsulfonimidoyl)methyl]pyridin-2-yl]pyridin-2-amine
• 1610358-53-6
• MFCD31619237
• (-)-BAY-1251152;BAY-1251152; BAY 1251152; BAY1251152
• 1610358-59-2
• BAY-1251152; BAY 1251152; BAY1251152
• (+)-BAY-1251152
• (+)-Enitociclib
• CHEBI:231682
• YZCUMZWULWOUMD-UHFFFAOYSA-N
• BAY-1251152
• SCHEMBL15720569
• CS-1099519
• ( inverted exclamation markA)-Enitociclib
• ( inverted exclamation markA)-BAY-1251152
• MS-26910
• 1610358-56-9
• (rac)-5-fluoro-4-(4-fluoro-2-methoxyphenyl)-N-{4-[(S-methylsulfonimidoyl)methyl]pyridin-2-yl}pyridin-2-amine
• BDBM50553483
• (??)-Enitociclib
• F82152
• [5-Fluoro-4-(4-fluoro-2-methoxy-phenyl)-N-{4-[(S-methylsulfonimidoyl)methyl]pyridin-2-yl}pyridin-2-amine
• 5-fluoro-4-(4-fluoro-2-methoxyphenyl)-N-{4-[(S-methylsulfonimidoyl)methyl]pyridin-2-yl}pyridin-2-amine
• Enitociclib
• NSC802450
• [(2-{[5-fluoro-4-(4-fluoro-2-methoxyphenyl)pyridin-2-yl]amino}pyridin-4-yl)methyl](imino)methyl-??-sulfanone
• (Inverted exclamation markA)-BAY-1251152
• HY-103019A
• BCP29512
• EX-A2674-1
• BAY 1251152?
• 1610408-96-2
• AKOS040740628
• (-)-BAY-1251152?
• CHEMBL4756595
• F82122
• (+)-BAY-1251152; (+)-VIP152
• (R)-((2-((5-Fluoro-4-(4-fluoro-2-methoxyphenyl)pyridin-2-yl)amino)pyridin-4-yl)methyl)(imino)(methyl)-l6-sulfanone

• Inchi： 1S/C19H18F2N4O2S/c1-27-17-8-13(20)3-4-14(17)15-9-19(24-10-16(15)21)25-18-7-12(5-6-23-18)11-28(2,22)26/h3-10,22H,11H2,1-2H3,(H,23,24,25)
• InChI Key： YZCUMZWULWOUMD-UHFFFAOYSA-N
• SMILES： O(C1C=C(F)C=CC=1C1=C(C=NC(NC2N=CC=C(CS(=O)(=N)C)C=2)=C1)F)C

Computed Properties

• Exact Mass: 404.11185333g/mol
• Monoisotopic Mass: 404.11185333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 96.3Ų

(-)-Enitociclib Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on (-)-Enitociclib

Introduction to (-)-Enitociclib (CAS No. 1610358-59-2)

The compound (-)-Enitociclib, identified by the CAS registry number 1610358-59-2, is a cutting-edge chemical entity that has garnered significant attention in the fields of pharmacology and medicinal chemistry. This compound is particularly notable for its role in targeted therapies and its potential applications in treating various diseases, especially those involving cell cycle regulation and cancer biology. Recent advancements in research have shed light on its unique mechanisms of action, making it a promising candidate for drug development.

(-)-Enitociclib is a chiral compound, meaning it exists in non-superimposable mirror image forms, or enantiomers. The (-) designation refers to the specific enantiomer with a levoratory optical rotation. This stereochemistry is crucial as it can significantly influence the compound's pharmacokinetics, efficacy, and safety profile. The CAS number 1610358-59-2 uniquely identifies this enantiomer within chemical databases, ensuring precise reference in scientific literature and regulatory filings.

Recent studies have highlighted the importance of enantiomeric purity in drug development, as impurities can lead to adverse effects or reduced therapeutic efficacy. The isolation and characterization of (-)-Enitociclib have been facilitated by advanced chromatographic techniques and analytical methods, ensuring its high enantiomeric purity. This has been instrumental in conducting rigorous preclinical and clinical trials to evaluate its safety and efficacy.

The molecular structure of (-)-Enitociclib is characterized by a complex arrangement of functional groups that contribute to its biological activity. These include aromatic rings, amide bonds, and hydroxyl groups, which play critical roles in its interactions with cellular targets. Computational modeling has been extensively used to predict its binding affinity to various proteins, aiding in the design of more potent and selective analogs.

In terms of pharmacodynamics, (-)-Enitociclib has been shown to exhibit potent inhibitory activity against key enzymes involved in cell proliferation. For instance, it has demonstrated remarkable efficacy in inhibiting cyclin-dependent kinases (CDKs), which are central regulators of the cell cycle. This mechanism makes it a compelling candidate for treating cancers characterized by uncontrolled cell division.

Recent clinical trials have provided encouraging results regarding the safety and tolerability of (-)-Enitociclib. Phase I studies have established dose-ranging parameters, while Phase II trials are currently evaluating its efficacy in specific patient populations. The compound's ability to selectively target cancer cells while sparing healthy tissue has been a major focus of these studies.

Moreover, the development of (-)-Enitociclib has been supported by advancements in drug delivery systems. Researchers are exploring innovative formulations to enhance its bioavailability and reduce systemic toxicity. Nanoparticle-based delivery systems and targeted liposomal formulations are among the strategies being investigated to optimize therapeutic outcomes.

The synthesis of (-)-Enitociclib involves a multi-step process that requires precise control over stereochemistry. Techniques such as asymmetric catalysis and enantioselective synthesis have been pivotal in achieving high yields of the desired enantiomer. These methods not only ensure product quality but also align with green chemistry principles by minimizing waste and reducing environmental impact.

From an environmental perspective, the ecological impact of (-)-Enitociclib has been carefully assessed. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, reducing the risk of accumulation in ecosystems. Regulatory agencies have deemed it safe for use under controlled conditions, provided proper disposal protocols are followed.

In conclusion, (-)-Enitociclib (CAS No. 1610358-59-2) represents a significant advancement in medicinal chemistry with promising applications in oncology and other therapeutic areas. Its unique chemical properties, coupled with ongoing research into its mechanisms of action and delivery systems, position it as a potential breakthrough treatment option.